Cas no 1396854-34-4 (N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1396854-34-4
• MF: C₁₈H₂₃NO₅S
• MW: 365.443924188614
• CID: 5828682
• PubChem ID: 71781535
• Update Time: 2025-07-15

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethanesulfonamide
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide
• AKOS024523333
• 1396854-34-4
• N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-(4-methoxyphenyl)ethanesulfonamide
• VU0524616-1
• F5857-0608

• Inchi： 1S/C18H23NO5S/c1-23-16-8-4-14(5-9-16)10-12-25(21,22)19-13-18(20,15-6-7-15)17-3-2-11-24-17/h2-5,8-9,11,15,19-20H,6-7,10,12-13H2,1H3
• InChI Key： MGUKSADJUANJKO-UHFFFAOYSA-N
• SMILES： C(S(NCC(C1CC1)(C1=CC=CO1)O)(=O)=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 365.12969401g/mol
• Monoisotopic Mass: 365.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.2Ų

Additional information on N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide

Comprehensive Overview of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS 1396854-34-4)

The compound N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS 1396854-34-4) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular architecture featuring a cyclopropyl group, a furan ring, and a methoxyphenyl moiety, this compound exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its sulfonamide functional group, which is known for its bioactivity in various therapeutic areas.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in targeting enzymes and receptors. The presence of the furan-2-yl and 4-methoxyphenyl groups in this molecule suggests possible interactions with biological systems, making it a candidate for further investigation in anti-inflammatory or antimicrobial applications. The hydroxyethyl segment further enhances its solubility and bioavailability, critical factors in drug development.

The synthesis of N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide involves multi-step organic reactions, including cyclopropylation and sulfonamide formation. Its CAS 1396854-34-4 identifier ensures precise tracking in chemical databases, facilitating research reproducibility. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its purity and structural integrity, which are essential for preclinical studies.

From an SEO perspective, users frequently search for terms like "sulfonamide derivatives in drug discovery", "furan-containing bioactive compounds", and "CAS 1396854-34-4 applications". These queries reflect growing interest in specialized chemicals for therapeutic innovation. Additionally, the compound’s hydroxyethyl and methoxyphenyl components align with trends in green chemistry and sustainable synthesis, topics highly relevant to modern scientific discourse.

Beyond its chemical properties, N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide exemplifies the convergence of computational chemistry and experimental validation. Molecular docking studies predict its affinity for specific protein targets, while ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling helps assess its drug-likeness. Such data is invaluable for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

In conclusion, CAS 1396854-34-4 represents a promising scaffold for future pharmacological investigations. Its combination of furan, cyclopropyl, and sulfonamide functionalities offers a rich platform for derivative synthesis and bioactivity optimization. As the scientific community continues to explore targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation.